Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate

• Molecular Formula: C15H19F3N2O4
• Molecular Weight: 348.32 g/mol
• IUPAC Name: benzyl 3-aminopiperidine-1-carboxylate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H18N2O2.C2HF3O2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11;3-2(4,5)1(6)7/h1-3,5-6,12H,4,7-10,14H2;(H,6,7)
• InChI Key: QXFZNGXZRCIDAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O

Description

Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate is a chemical compound with a complex structure that includes a piperidine ring, an amino group, and a trifluoroacetate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate typically involves the reaction of benzyl 3-aminopiperidine-1-carboxylate with trifluoroacetic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific temperature and pressure conditions to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated systems and continuous flow reactors. The use of advanced technologies such as ion chromatography and high-performance liquid chromatography (HPLC) ensures the purity and consistency of the product .

Chemical Reactions Analysis

Types of Reactions

Benzyl3-aminopiperidine-1-carboxylate2,2,2-trifluoroacetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The trifluoroacetate group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome .